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Compound of Interest

Compound Name: 1-(2,5-Dimethoxyphenyl)ethanol

Cat. No.: B1338190

This technical guide provides comprehensive information on the chemical properties, synthesis,
and analysis of 1-(2,5-Dimethoxyphenyl)ethanol, tailored for researchers, scientists, and
professionals in drug development.

Core Properties

1-(2,5-Dimethoxyphenyl)ethanol is a chemical compound of interest in organic synthesis and
as a potential intermediate in the manufacturing of pharmacologically active molecules. Its core
physicochemical properties are summarized below.

Property Value

Molecular Formula C10H1403

Molecular Weight 182.22 g/mol [1]

IUPAC Name 1-(2,5-dimethoxyphenyl)ethanol
CAS Number 41038-40-8[1]

Experimental Protocols

The synthesis of 1-(2,5-Dimethoxyphenyl)ethanol can be achieved through various
established organic chemistry methods. A common and effective approach is the Grignard

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1338190?utm_src=pdf-interest
https://www.benchchem.com/product/b1338190?utm_src=pdf-body
https://www.benchchem.com/product/b1338190?utm_src=pdf-body
https://cenmed.com/1-2-5-dimethoxyphenyl-ethanol-c09-1590-323/
https://cenmed.com/1-2-5-dimethoxyphenyl-ethanol-c09-1590-323/
https://www.benchchem.com/product/b1338190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

reaction, which involves the addition of a methylmagnesium halide to 2,5-

dimethoxybenzaldehyde.

Synthesis of 1-(2,5-Dimethoxyphenyl)ethanol via Grignard Reaction

Materials:

2,5-dimethoxybenzaldehyde

Methylmagnesium iodide (or bromide), 3.0 M solution in diethyl ether
Anhydrous diethyl ether

Saturated aqueous ammonium chloride (NH4ClI) solution

Anhydrous magnesium sulfate (MgSQOa)

Round-bottom flask

Addition funnel

Magnetic stirrer

Ice bath

Separatory funnel

Procedure:

A solution of 2,5-dimethoxybenzaldehyde in anhydrous diethyl ether is prepared in a round-
bottom flask under an inert atmosphere (e.g., nitrogen or argon).

The flask is cooled in an ice bath.

Methylmagnesium iodide solution is added dropwise to the stirred solution of the aldehyde
via an addition funnel. The rate of addition is controlled to maintain a gentle reflux.

After the addition is complete, the reaction mixture is stirred at room temperature for several
hours to ensure the reaction goes to completion.
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e The reaction is then carefully quenched by the slow, dropwise addition of a saturated
agueous solution of ammonium chloride while cooling the flask in an ice bath.

e The resulting mixture is transferred to a separatory funnel, and the organic layer is
separated.

e The aqueous layer is extracted with diethyl ether.

e The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude
product.

e The crude 1-(2,5-Dimethoxyphenyl)ethanol can be purified by column chromatography on
silica gel.

Analytical Characterization:

The identity and purity of the synthesized 1-(2,5-Dimethoxyphenyl)ethanol can be confirmed
using standard analytical techniques:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the molecular structure.

o Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of the hydroxyl (-OH)
functional group.

¢ Gas Chromatography-Mass Spectrometry (GC-MS): This technique is employed to
determine the purity of the compound and confirm its molecular weight.

Visualized Synthesis Workflow

The following diagram illustrates the synthetic pathway for 1-(2,5-Dimethoxyphenyl)ethanol
from 2,5-dimethoxybenzaldehyde using a Grignard reagent.
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Synthetic pathway of 1-(2,5-Dimethoxyphenyl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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